5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)-1,2-thiazol-4-amine

• IUPAC Name: (4-amino-3-pyridin-2-yl-1,2-thiazol-5-yl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H19N5OS/c20-16-17(15-8-4-5-9-21-15)22-26-18(16)19(25)24-12-10-23(11-13-24)14-6-2-1-3-7-14/h1-9H,10-13,20H2
• InChI Key: VHNNSIMDGLYMEL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C(C(=NS3)C4=CC=CC=N4)N
• Molecular Formula: C19H19N5OS
• Molecular Weight: 365.5 g/mol

Description

5-(4-Phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)-1,2-thiazol-4-amine, abbreviated as 5-PPCTA, is a small molecule that has been studied extensively in recent years. It has a wide range of applications in scientific research, including as a drug target and as a tool to study biochemical and physiological processes. In

Scientific Research Applications

5-PPCTA has been studied extensively in scientific research, and has a number of applications. It has been used as a drug target, as a tool to study biochemical and physiological processes, and as a tool to study the effects of drugs on the human body. It has also been used to study the effects of environmental factors on human health, as well as to study the effects of drugs on the environment. Additionally, it has been used to study the effects of drugs on animals, and to study the effects of drugs on the development of diseases.

Mechanism of Action

The exact mechanism of action of 5-PPCTA is still not fully understood. However, it is believed that it acts as an agonist at certain receptors in the body, and that it can modulate the activity of these receptors. It is also believed that it can act as an inhibitor of certain enzymes, and that it can modulate the activity of these enzymes. Additionally, it is believed that it can modulate the activity of certain transporters, and that it can modulate the activity of certain proteins.
Biochemical and Physiological Effects
5-PPCTA has been studied extensively in scientific research, and it has been found to have a number of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-allergic, and anti-cancer effects. It has also been found to have anti-oxidant and anti-apoptotic effects. Additionally, it has been found to have neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

5-PPCTA has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using 5-PPCTA is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively small molecule, which makes it easier to study in laboratory experiments. However, one of the main limitations of using 5-PPCTA is that it is not very soluble in water, which can make it difficult to use in certain laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 5-PPCTA in scientific research. One potential area of research is to explore the potential of 5-PPCTA as a drug target for a variety of diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research could be done to explore the potential of 5-PPCTA as a tool to study the effects of drugs on the human body, as well as the effects of environmental factors on human health. Finally, further research could be done to explore the potential of 5-PPCTA as a tool to study the effects of drugs on animals, and to study the effects of drugs on the development of diseases.

Synthesis Methods

5-PPCTA can be synthesized via a number of different methods. A common method of synthesis is through the reaction of 4-phenylpiperazine-1-carbonyl chloride and 2-chloropyridine in the presence of sodium hydroxide and a base such as sodium carbonate. This reaction produces a pyridinium salt, which is then reacted with thiourea to form 5-PPCTA. Another method of synthesis involves the reaction of 4-phenylpiperazine-1-carbonyl chloride and 2-chloropyridine in the presence of sodium hydroxide and sodium sulfide. This reaction produces a pyridinium salt, which is then reacted with thiourea to form 5-PPCTA.